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Compound of Interest

Compound Name: 4-Chlorophthalazine-1-carbonitrile

Cat. No.: B12921212 Get Quote

Essential Safety and Handling Guide for 4-
Chlorophthalazine-1-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols for handling 4-
Chlorophthalazine-1-carbonitrile in a laboratory setting. Given the absence of a specific

Safety Data Sheet (SDS) for this compound, this document incorporates safety data from the

closely related isomer, 4-Chlorophthalazine-5-carbonitrile, and general best practices for

handling halogenated and nitrile-containing organic compounds. All personnel must adhere to

these guidelines to minimize risk and ensure a safe working environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
Due to its chemical structure—a chlorinated heterocyclic compound containing a nitrile group—

4-Chlorophthalazine-1-carbonitrile should be handled as a potentially toxic substance. The

closely related isomer, 4-Chlorophthalazine-5-carbonitrile, is classified as toxic if swallowed, in

contact with skin, or if inhaled.[1] Therefore, a stringent PPE protocol is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Minimum Requirement
Recommended
Material/Standard

Hand Protection Chemical-resistant gloves

Nitrile or Neoprene gloves.

Inspect before each use and

dispose of upon

contamination.[2]

Eye Protection Safety goggles
Must meet ANSI Z87.1

standard.[3]

Face Protection Face shield

To be worn over safety

goggles, especially when

handling larger quantities or

during procedures with a

splash risk.

Body Protection Chemical-resistant lab coat
Long-sleeved and fully

buttoned.

Respiratory Protection Fume hood

All handling of solid and

solutions must be conducted in

a certified chemical fume hood.

First Aid and Emergency Procedures
Immediate action is critical in the event of exposure.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove all contaminated clothing. Seek

immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Handling, Storage, and Disposal
Proper operational and disposal plans are essential to maintain a safe laboratory environment.

Handling
Engineering Controls: Always handle 4-Chlorophthalazine-1-carbonitrile in a properly

functioning chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.[3]

Spill Management: In case of a spill, evacuate the area. Wear appropriate PPE and absorb

the spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material into a

sealed container for hazardous waste disposal.

Storage
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Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

For 4-Chlorophthalazine-5-carbonitrile, storage in an inert atmosphere at 2-8°C is

recommended, which should be considered for the target compound as well.[1]

Disposal
As a halogenated organic compound, 4-Chlorophthalazine-1-carbonitrile must be disposed

of as hazardous waste.[4][5][6][7][8]

Waste Segregation: Collect waste containing this compound in a designated, labeled, and

sealed container for halogenated organic waste.[4][5][6][7][8]

Container Labeling: Clearly label the waste container as "Halogenated Organic Waste" and

list all contents.

Disposal Procedure: Follow all local, state, and federal regulations for the disposal of toxic

and halogenated chemical waste. Contact your institution's Environmental Health and Safety

(EHS) department for specific disposal protocols.

Chemical and Physical Properties
While specific data for 4-Chlorophthalazine-1-carbonitrile is not readily available, the

properties of the closely related 4-Chlorophthalazine-5-carbonitrile are provided below for

reference.

Table 3: Physicochemical Data for 4-Chlorophthalazine-5-carbonitrile[1]
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Property Value

Molecular Formula C₉H₄ClN₃

Molecular Weight 189.60 g/mol

CAS Number 2092703-25-6

Storage Temperature 2-8°C (under inert atmosphere)

Hazard Statements
H301 - Toxic if swallowedH311 - Toxic in contact

with skinH331 - Toxic if inhaled

UN Number 2811

Class 6.1 (Toxic)

Packing Group III

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for the safe handling of 4-
Chlorophthalazine-1-carbonitrile.
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Caption: Workflow for Safe Handling of 4-Chlorophthalazine-1-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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